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Compound of Interest

Compound Name: N-(Benzyloxycarbonyl)-DL-alanine

Cat. No.: B554550

An In-Depth Technical Guide to (Benzyloxycarbonyl)-DL-alanine

For researchers, scientists, and drug development professionals, a precise understanding of
the fundamental physicochemical properties of reagents is paramount. (Benzyloxycarbonyl)-
DL-alanine, a common intermediate in peptide synthesis, is no exception. This guide provides
core information on its molecular weight and formula, presented in a clear, structured format.

Physicochemical Properties

The fundamental molecular characteristics of (Benzyloxycarbonyl)-DL-alanine are summarized
below. This data is foundational for stoichiometric calculations in synthesis, analytical
characterization, and formulation development.

Property Value

Molecular Formula C11H13NOa4[1][2][3][4]1[5]
Molecular Weight 223.23 g/mol [1][2][6][7]
Monoisotopic Mass 223.08445790 Da[2][4]

Chemical Structure

The structural formula provides a visual representation of the atomic arrangement and bonding
within the (Benzyloxycarbonyl)-DL-alanine molecule. The diagram below illustrates the
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connectivity of the alanine backbone, the benzyloxycarbony! protecting group, and the
carboxylic acid moiety.

Caption: Chemical structure of (Benzyloxycarbonyl)-DL-alanine.

Experimental Protocols

The molecular weight and formula for well-established compounds like (Benzyloxycarbonyl)-
DL-alanine are determined through standard analytical chemistry techniques.

o Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine
the precise monoisotopic mass of the molecule, from which the molecular formula can be
deduced with high confidence.

o Elemental Analysis: This technique measures the percentage composition of individual
elements (carbon, hydrogen, nitrogen, oxygen) in the compound. The resulting ratios are
used to derive the empirical formula, which is then reconciled with the molecular weight to
confirm the molecular formula.

These values are widely verified and are available in numerous chemical databases and
commercial supplier specifications.[1][2][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554550#benzyloxycarbonyl-dl-alanine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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